Cas no 20198-92-9 (octadecanamide, n-methyl-)

• Product Name: octadecanamide, n-methyl-
• CAS No: 20198-92-9
• MF: C₁₉H₃₉NO
• MW: 297.519066095352
• CID: 864802
• PubChem ID: 519746
• Update Time: 2025-04-19

octadecanamide, n-methyl- Chemical and Physical Properties

Names and Identifiers

• octadecanamide, n-methyl-
• N-methyloctadecanamide
• n-methylstearamide
• AS-80587
• E77571
• HNUFCQUTJXHEPI-UHFFFAOYSA-N
• 20198-92-9
• SCHEMBL409004
• Stearinsauremethylamid
• DTXSID90334129
• STL454874
• N-methylstearic amide
• AKOS002676409

• Inchi： 1S/C19H39NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(21)20-2/h3-18H2,1-2H3,(H,20,21)
• InChI Key： HNUFCQUTJXHEPI-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)NC

Computed Properties

• Exact Mass: 297.30337
• Monoisotopic Mass: 297.303164868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1